9,10-Dimethoxy-6-[2-(morpholin-4-yl)-2-oxoethyl]-6,6a-dihydroisoindolo[2,1-a]quinazoline-5,11-dione

Specification

• Molecular Formula: C23H23N3O6
• Molecular Weight: 437.4 g/mol
• IUPAC Name: 9,10-dimethoxy-6-(2-morpholin-4-yl-2-oxoethyl)-6aH-isoindolo[2,3-a]quinazoline-5,11-dione
• Standard InChI: InChI=1S/C23H23N3O6/c1-30-17-8-7-15-19(20(17)31-2)23(29)26-16-6-4-3-5-14(16)22(28)25(21(15)26)13-18(27)24-9-11-32-12-10-24/h3-8,21H,9-13H2,1-2H3
• Standard InChI Key: HORSARXHXRHROU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C=C1)C3N(C(=O)C4=CC=CC=C4N3C2=O)CC(=O)N5CCOCC5)OC

Introduction

The compound 9,10-Dimethoxy-6-[2-(morpholin-4-yl)-2-oxoethyl]-6,6a-dihydroisoindolo[2,1-a]quinazoline-5,11-dione is a member of the isoindolo[2,1-a]quinazoline-5,11-dione class of compounds. These compounds have garnered significant attention due to their interesting pharmacological properties, including potential applications as inhibitors of tumor necrosis factor-alpha (TNF-α) and as stabilizers against degradation caused by heat, light, and oxidation.

Research Findings

While specific research findings on 9,10-Dimethoxy-6-[2-(morpholin-4-yl)-2-oxoethyl]-6,6a-dihydroisoindolo[2,1-a]quinazoline-5,11-dione are not readily available, related compounds have shown promising biological activities:

• TNF-α Inhibition: Isoindolo[2,1-a]quinazoline-5,11-dione derivatives have been identified as potential TNF-α inhibitors, which could be beneficial in treating inflammatory disorders.

• Stability and Degradation Resistance: These compounds are also noted for their ability to stabilize organic materials against degradation by heat, light, and oxidation.

Data Tables

Given the lack of specific data on the compound , we can consider the general properties of isoindolo[2,1-a]quinazoline-5,11-dione derivatives:

Property	Description
Chemical Class	Isoindolo[2,1-a]quinazoline-5,11-dione
Pharmacological Activity	Potential TNF-α inhibitors, stabilizers against degradation
Synthesis	Typically involves multi-step reactions with isatoic anhydride and amines
Potential Applications	Anti-inflammatory, material stabilization